Cas no 1804687-80-6 (3-(Difluoromethyl)-4-iodo-5-nitropyridine)

• Product Name: 3-(Difluoromethyl)-4-iodo-5-nitropyridine
• CAS No: 1804687-80-6
• MF: C₆H₃F₂IN₂O₂
• MW: 300.001500368118
• CID: 4848028
• Update Time: 2025-11-01

3-(Difluoromethyl)-4-iodo-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-iodo-5-nitropyridine

• Inchi： 1S/C6H3F2IN2O2/c7-6(8)3-1-10-2-4(5(3)9)11(12)13/h1-2,6H
• InChI Key： KRXNGNHVOOHVAZ-UHFFFAOYSA-N
• SMILES： IC1C(=CN=CC=1C(F)F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• XLogP3: 2
• Topological Polar Surface Area: 58.7

Additional information on 3-(Difluoromethyl)-4-iodo-5-nitropyridine

Professional Introduction to 3-(Difluoromethyl)-4-iodo-5-nitropyridine (CAS No. 1804687-80-6)

3-(Difluoromethyl)-4-iodo-5-nitropyridine (CAS No. 1804687-80-6) is a highly versatile and significant compound in the field of chemical and pharmaceutical research. This heterocyclic aromatic molecule, featuring a pyridine core substituted with a difluoromethyl group, an iodo atom, and a nitro group, has garnered considerable attention due to its unique structural and electronic properties. These characteristics make it a valuable intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The compound's molecular structure imparts distinct reactivity that is exploited in multiple synthetic pathways. The presence of the difluoromethyl group enhances its stability under various reaction conditions while also influencing its electronic distribution, making it an attractive moiety for further functionalization. The iodo substituent, on the other hand, serves as a versatile handle for cross-coupling reactions, which are pivotal in constructing complex molecular architectures. These reactions include Suzuki-Miyaura, Stille, and Sonogashira couplings, enabling the introduction of diverse functional groups at specific positions within the molecule.

The nitro group in 3-(difluoromethyl)-4-iodo-5-nitropyridine contributes to its reactivity in different ways. It can be reduced to an amine, providing access to nitrogen-containing heterocycles that are prevalent in many pharmacologically active compounds. Additionally, the electron-withdrawing nature of the nitro group influences the electronic properties of the pyridine ring, affecting its interaction with other molecules during synthetic transformations.

In recent years, 3-(difluoromethyl)-4-iodo-5-nitropyridine has found applications in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, researchers have leveraged its structural features to develop inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases. The combination of the difluoromethyl, iodo, and nitro groups allows for fine-tuning of binding interactions with biological targets, enhancing both potency and selectivity.

The compound's utility extends beyond kinase inhibition. Recent studies have demonstrated its role in developing antiviral agents, where the pyridine scaffold serves as a core structure for viral protease inhibitors. The ability to introduce additional functional groups via cross-coupling reactions enables the creation of libraries of compounds with tailored pharmacological properties. This approach has been particularly effective in high-throughput screening campaigns aimed at identifying novel therapeutic candidates.

The synthesis of 3-(difluoromethyl)-4-iodo-5-nitropyridine involves multi-step organic transformations that highlight its synthetic versatility. Starting from commercially available precursors such as 4-iodonicotinic acid or 5-nitropyridine derivatives, various strategies can be employed to introduce the difluoromethyl group. These include metal-catalyzed coupling reactions or halogen exchange methodologies, which are well-documented in synthetic organic chemistry literature.

The introduction of the nitro group is typically achieved through direct nitration of halogenated pyridines or via nucleophilic substitution reactions on pre-functionalized pyridine derivatives. The choice of reaction conditions is critical to ensure high yield and purity while minimizing side reactions. For example, controlled nitration techniques must be employed to avoid over-nitration or decomposition of sensitive intermediates.

The iodo substituent is incorporated during earlier stages of synthesis or as part of late-stage functionalization strategies. Its stability under various reaction conditions makes it an excellent anchor point for subsequent transformations. Cross-coupling reactions involving palladium or nickel catalysts are commonly used to introduce aryl or vinyl groups at the iodo-bearing position, expanding the structural diversity of derived compounds.

In conclusion, 3-(difluoromethyl)-4-iodo-5-nitropyridine represents a cornerstone compound in modern medicinal chemistry and chemical biology research. Its unique structural features enable diverse synthetic applications that have led to significant advancements in drug discovery efforts targeting various diseases. As research continues to uncover new biological pathways and therapeutic opportunities, this compound will undoubtedly remain a valuable tool for chemists and biologists alike.